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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B10782639 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling N4-Acetylsulfamethoxazole-d4, a deuterated metabolite of the sulfonamide

antibiotic sulfamethoxazole. Adherence to these protocols is critical for minimizing risk and

ensuring the integrity of your research.

N4-Acetylsulfamethoxazole-d4 is utilized in pharmacokinetic and metabolic studies. While

specific hazard data for the deuterated form is limited, it should be handled with the same

precautions as its non-deuterated counterpart, which is known to be harmful if swallowed,

cause skin and eye irritation, and is suspected of causing genetic defects.[1][2][3][4]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling N4-
Acetylsulfamethoxazole-d4.[5] The following table summarizes the recommended personal

protective equipment.
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Protection Type Recommended Equipment
Specifications and
Standards

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[5][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or protective gown is

mandatory.

Inspect gloves before use and

use proper removal

techniques. Dispose of

contaminated gloves after use.

[5] Gowns should be low-

permeability with a solid front

and long sleeves.[7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended when handling

the powder outside of a

ventilated enclosure, if

exposure limits are exceeded,

or if irritation is experienced.[5]

[6] Surgical masks do not offer

adequate protection.[8][9]

Footwear Closed-toe shoes.

Safety footwear should be

worn in areas where chemicals

are stored or used.[5]

Operational Plan: From Receipt to Disposal
A systematic approach to handling N4-Acetylsulfamethoxazole-d4 is crucial for safety and to

prevent contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, protected from light and moisture.[10] The

recommended long-term storage temperature is -20°C.[4][10]
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Keep the container tightly closed when not in use.[3][4]

2. Handling and Preparation:

All handling of the solid powder should be conducted in a designated area, preferably within

a chemical fume hood or a glove box to minimize inhalation exposure.[5]

Avoid the formation of dust and aerosols.[4]

Use dedicated, properly calibrated equipment for weighing and transferring the compound.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][11]

3. In Case of a Spill:

Evacuate the area and restrict access.

Wear appropriate PPE as outlined above.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.

For large spills, follow your institution's hazardous material spill response protocol.

Do not allow the material to enter drains or waterways.[1]

Disposal Plan
All waste containing N4-Acetylsulfamethoxazole-d4, including empty containers,

contaminated PPE, and spilled material, must be treated as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal: Dispose of the waste through a licensed professional waste disposal service, in

accordance with all local, state, and federal regulations.[1][11] Do not dispose of it in the

regular trash or pour it down the drain.

Experimental Workflow
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The following diagram outlines the standard operating procedure for the safe handling of N4-
Acetylsulfamethoxazole-d4.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of N4-Acetylsulfamethoxazole-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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